Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate

• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol
• IUPAC Name: methyl 5-[[2-(2-methylphenoxy)acetyl]amino]-2-morpholin-4-ylbenzoate
• InChI: InChI=1S/C21H24N2O5/c1-15-5-3-4-6-19(15)28-14-20(24)22-16-7-8-18(17(13-16)21(25)26-2)23-9-11-27-12-10-23/h3-8,13H,9-12,14H2,1-2H3,(H,22,24)
• InChI Key: AXXJNUQFPBUWBC-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC(=C(C=C2)N3CCOCC3)C(=O)OC

Description

Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate, also known as MPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MPA is a synthetic compound that belongs to the class of benzoate esters and has been found to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate is primarily through the inhibition of FAAH. FAAH is responsible for the breakdown of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). By inhibiting FAAH, Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate increases the levels of endocannabinoids in the brain, which in turn activates the cannabinoid receptors and produces various physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate are primarily due to its inhibition of FAAH and subsequent increase in endocannabinoid levels. The activation of cannabinoid receptors by endocannabinoids produces various effects such as analgesia, anti-inflammatory effects, and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate in lab experiments is its selectivity and potency as a FAAH inhibitor. Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has been found to be highly selective for FAAH and does not inhibit other enzymes such as monoacylglycerol lipase (MAGL). This makes it an ideal tool for studying the role of FAAH in various biological processes.
However, one of the limitations of using Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate in lab experiments is its low solubility in water. This can make it difficult to administer Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate to cells or animals in a physiologically relevant manner.

Future Directions

There are several future directions for the study of Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate. One area of research is the development of more potent and selective FAAH inhibitors that can be used in the treatment of various neurological disorders. Another area of research is the study of the anti-inflammatory properties of Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate and its potential use in the treatment of inflammatory diseases. Additionally, the use of Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate in combination with other drugs or therapies is an area of research that holds promise for the treatment of various diseases.

Synthesis Methods

The synthesis of Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate involves the reaction of 5-amino-2-(4-morpholinyl)benzoic acid with 2-methylphenoxyacetyl chloride in the presence of a base such as triethylamine. The reaction yields Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate as a white crystalline powder with a melting point of 173-175°C. The purity of Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate can be determined using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of research is its use as a selective and potent inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that plays a crucial role in the metabolism of endocannabinoids. Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has been found to increase the levels of endocannabinoids in the brain, which has potential therapeutic implications in the treatment of various neurological disorders such as anxiety, depression, and pain.
Methyl 5-{[(2-methylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has also been studied for its anti-inflammatory properties. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines in various cell types, which makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.